Cas no 1858250-18-6 (4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a specialized organic compound featuring a benzoxazine core functionalized with a chlorophenylsulfonyl group and a carboxylic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The sulfonyl group enhances electrophilic properties, while the carboxylic acid allows for further derivatization, enabling the development of novel bioactive molecules. Its rigid benzoxazine scaffold contributes to stability, facilitating controlled modifications. The compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capacity. High purity grades ensure reproducibility in research applications.
1858250-18-6 structure
Product Name:4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
CAS No:1858250-18-6
MF:C15H12ClNO5S
MW:353.777482032776
CID:4709187
Update Time:2025-06-07
4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- 2H-1,4-benzoxazine-2-carboxylic acid, 4-[(4-chlorophenyl)sulfonyl]-3,4-dihydro-
- 4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
-
- Inchi: 1S/C15H12ClNO5S/c16-10-5-7-11(8-6-10)23(20,21)17-9-14(15(18)19)22-13-4-2-1-3-12(13)17/h1-8,14H,9H2,(H,18,19)
- InChI Key: UBRRAOWJMHCTCD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(N1C2C=CC=CC=2OC(C(=O)O)C1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 541
- Topological Polar Surface Area: 92.3
4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C138530-500mg |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | 500mg |
$ 235.00 | 2022-06-06 | ||
| TRC | C138530-1000mg |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | 1g |
$ 390.00 | 2022-06-06 | ||
| TRC | C138530-2000mg |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | 2g |
$ 615.00 | 2022-06-06 | ||
| A2B Chem LLC | AI41728-500mg |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | >95% | 500mg |
$384.00 | 2024-01-02 | |
| A2B Chem LLC | AI41728-1g |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | 95% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AI41728-5g |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | 95% | 5g |
$510.00 | 2024-04-20 | |
| A2B Chem LLC | AI41728-10g |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | >95% | 10g |
$884.00 | 2024-01-02 | |
| A2B Chem LLC | AI41728-25g |
4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
1858250-18-6 | >95% | 25g |
$1516.00 | 2024-01-02 |
4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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